2-Cyano-4-(3-fluoro-2-methylphenyl)phenol, 95%

• IUPAC Name: 5-(3-fluoro-2-methylphenyl)-2-hydroxybenzonitrile
• InChI: InChI=1S/C14H10FNO/c1-9-12(3-2-4-13(9)15)10-5-6-14(17)11(7-10)8-16/h2-7,17H,1H3
• InChI Key: CABKEWXQPRLSAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1F)C2=CC(=C(C=C2)O)C#N
• Molecular Formula: C14H10FNO
• DSSTOX Substance ID: DTXSID00684687
• Molecular Weight: 227.23 g/mol
• CAS No.: 1261918-95-9

Description

2-Cyano-4-(3-fluoro-2-methylphenyl)phenol, 95% (2C4F2MPP-95%) is an organic compound belonging to the class of phenols. It is a white crystalline solid with a melting point of 90-93 °C and a boiling point of 243-245 °C. It is insoluble in water and soluble in ethanol, acetone, and other organic solvents. This compound is used in a variety of scientific research applications, such as in the synthesis of pharmaceuticals, in the development of catalysts, and in the synthesis of polymers materials.

Scientific Research Applications

2C4F2MPP-95% has a variety of scientific research applications. It is used as a starting material in the synthesis of pharmaceuticals, such as the anti-inflammatory drug ibuprofen. It is also used in the development of catalysts, such as the palladium-catalyzed Suzuki-Miyaura reaction. In addition, it is used in the synthesis of polymeric materials, such as polyurethane elastomers.

Mechanism of Action

2C4F2MPP-95% is an organic compound that acts as an electron-withdrawing group. This means that it can stabilize the electron-rich intermediate formed during the reaction of an organic compound with an electron-withdrawing group. This stabilization of the intermediate allows for the reaction to proceed more rapidly and efficiently.
Biochemical and Physiological Effects
2C4F2MPP-95% has not been studied for its biochemical or physiological effects. It is important to note that this compound is not intended for human or animal consumption and should not be used as a drug.

Advantages and Limitations for Lab Experiments

2C4F2MPP-95% has several advantages for laboratory experiments. It is a white crystalline solid with a melting point of 90-93 °C and a boiling point of 243-245 °C, making it relatively easy to handle and store. It is also relatively inexpensive and can be easily obtained from chemical suppliers. However, it is important to note that this compound is insoluble in water, so it must be handled with care to avoid contamination.

Future Directions

There are several potential future directions for the use of 2C4F2MPP-95%. It could be used as a starting material in the synthesis of new pharmaceuticals or catalysts. It could also be used in the development of new polymeric materials or in the synthesis of novel compounds. Additionally, further research could be conducted to determine the biochemical and physiological effects of this compound.

Synthesis Methods

2C4F2MPP-95% is synthesized by a two-step process. The first step involves the reaction of 3-fluoro-2-methylphenol and sodium cyanide in an aqueous solution. This reaction produces 2-cyano-3-fluoro-2-methylphenol, which is then purified by recrystallization. The second step involves the reaction of 2-cyano-3-fluoro-2-methylphenol and sodium borohydride in an organic solvent. This reaction produces 2-cyano-4-(3-fluoro-2-methylphenyl)phenol, which is then purified by recrystallization.